Ac-His-His-Gly-His-NHMe

• IUPAC Name: (2S)-2-acetamido-3-(1H-imidazol-5-yl)-N-[(2S)-3-(1H-imidazol-5-yl)-1-[[2-[[(2S)-3-(1H-imidazol-5-yl)-1-(methylamino)-1-oxopropan-2-yl]amino]-2-oxoethyl]amino]-1-oxopropan-2-yl]propanamide
• InChI: InChI=1S/C23H31N11O5/c1-13(35)32-19(5-16-8-27-12-31-16)23(39)34-18(4-15-7-26-11-30-15)22(38)28-9-20(36)33-17(21(37)24-2)3-14-6-25-10-29-14/h6-8,10-12,17-19H,3-5,9H2,1-2H3,(H,24,37)(H,25,29)(H,26,30)(H,27,31)(H,28,38)(H,32,35)(H,33,36)(H,34,39)/t17-,18-,19-/m0/s1
• InChI Key: TYRGPEYUEWGFBD-FHWLQOOXSA-N
• Canonical SMILES: CC(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CN=CN2)C(=O)NCC(=O)NC(CC3=CN=CN3)C(=O)NC
• Isomeric SMILES: CC(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@@H](CC2=CN=CN2)C(=O)NCC(=O)N[C@@H](CC3=CN=CN3)C(=O)NC
• Molecular Formula: C23H31N11O5
• Molecular Weight: 541.6 g/mol

Description

“Ac-His-His-Gly-His-NHMe” is a chemical compound with the molecular formula C23H31N11O5. It is also known by other synonyms such as Ac-HHGH-NHMe, N-Acetyl-L-histidyl-L-histidylglycyl-N-methyl-L-histidinamide. The molecular weight of this compound is 541.56.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 541.56 and a storage temperature of -15°C. More detailed properties such as melting point, boiling point, density, etc., are not available in the search results.

Scientific Research Applications

Conformational and Structural Analysis

• Deamidation Studies : Research on similar compounds like Ac-Asn-Gly-NHMe and Ac-Isn-Gly-NHMe has focused on the deamidation process. This process, relevant for understanding the stability and behavior of proteins, confirms that deamidation proceeds through a cyclic imide intermediate (Meinwald, Stimson, & Scheraga, 2009).

• Conformational Preferences in Solution : Studies on Ac-Gly-NHMe have explored its conformational behavior in different solvents. This research is crucial for understanding how the molecular structure of similar compounds like Ac-His-His-Gly-His-NHMe might change in various environments (Cormanich, Rittner, & Bühl, 2015).

• cis-Peptide Bond Isomers : Investigations into the conformational hyperspace of cis-peptide bond isomers provide insights into the stability and structure of similar peptide sequences (Gutiérrez, Baldoni, & Enriz, 2009).

Theoretical Analysis and Modeling

• α-Helix Hairpin Structures : Theoretical analysis of α-helix hairpin structures constructed by right-handed α-helices, including sequences like Ac-(Ala)n-Gly-Gly-Gly-(Ala)n-NHMe, can be related to understanding the stability and structure of similar sequences in this compound (Ishikawa, Oka, Hayashi, & Nishinaga, 1996).

• Disulfide Linkage in Peptides : Theoretical analysis of tetrapeptides with disulfide linkage, such as Ac-Cys-Pro-Gly-Cys-NHMe, offers insights into the conformational preferences of peptides, which can be applied to understand the behavior of this compound (Yoshimoto, Nishinaga, Oka, & Hayashi, 1997).

• Hydrogen-Bonded Structures Analysis : Theoretical studies on hydrogen-bonded structures of compounds like Ac-Gly-L-Ala-Gly-NHMe can provide insights into the potential hydrogen bonding patterns in this compound (Pletnev, Kadymova, & Popov, 1974).

Specialized Peptide Studies

• Silk Fibroin Model Polypeptide : Research on Ac-(Ala-Gly)12-NHMe, a model polypeptide of Bombyx mori silk fibroin, has explored its conformational behavior. This can be related to the study of similar peptide sequences in this compound (Oka, Baba, Kagemoto, & Nakajima, 1990).

• Elastin Analogue Tetrapeptide : Investigations into Ac-Ala-Pro-Gly-Gly-NHMe, an elastin analogue, help in understanding the role of specific amino acids in stabilizing certain peptide structures, which can be extrapolated to this compound (Oka, Baba, Kagemoto, & Nakajima, 1991).